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Compound of Interest

Compound Name: Ajugalide D

cat. No.: B12100292

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the neoclerodane diterpene,
Ajugalide D. It covers its core physicochemical properties, outlines detailed experimental
protocols for its isolation and characterization, and presents a hypothetical signaling pathway to
stimulate further research into its mechanism of action.

Core Physicochemical Properties

Ajugalide D is a naturally occurring compound isolated from Ajuga taiwanensis.[1][2] Its
fundamental molecular characteristics are summarized below.

Property Value Reference
Molecular Formula C21H3206 [1103114]
Molecular Weight 380.48 g/mol

Class Diterpene lactone

Belongs to the class of organic

compounds known as
Description diterpene lactones. These are

diterpenoids containing a

lactone moiety.

Storage Temperature -20°C
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Experimental Protocols

The following sections detail the standard methodologies for the isolation, purification, and

structural elucidation of Ajugalide D.

Isolation and Purification of Ajugalide D

The general workflow for isolating Ajugalide D from its natural source, Ajuga taiwanensis, is
depicted below. This process involves extraction, fractionation, and chromatographic

separation.
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Extraction and Fractionation

Air-dried whole plant of Ajuga taiwanensis

l

Extraction with methanol (MeOH)

l

Concentration under reduced pressure

l

Partition between ethyl acetate (EtOAc) and water (H20)

l

EtOAc-soluble fraction

Chromatograpvhic Separation

Silica gel column chromatography (CC)

l

Elution with a gradient of n-hexane and EtOAc

l

Collection of fractions

l

Sephadex LH-20 column chromatography

l

Preparative High-Performance Liquid Chromatography (HPLC)

l

Pure Ajugalide D

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Ajugalide D.
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Structural Elucidation

The determination of Ajugalide D's chemical structure is accomplished through a combination
of modern spectroscopic techniques.

Purified Ajugalide D
/ Speclroscowﬂﬁs \ \

Mass Spectrometry (MS) plicieaniannetioResonancel(NME) Infrared (IR) Spectroscopy Ultraviolet-Visible (UV-Vis) Spectroscopy

- o (1H, 13C, COSY, HMQC, HMBC) = 4 by
Determines molecular weight and elemental composition. Determines the carbon-hydrogen framework and atom connectivity. Identifies functional groups. Identifies chromophores.

Structural Elucidation of Ajugalide D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12100292#ajugalide-d-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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